Cas no 2229322-88-5 (2-fluoro-1-(4-methoxy-2-nitrophenyl)ethan-1-ol)

• Product Name: 2-fluoro-1-(4-methoxy-2-nitrophenyl)ethan-1-ol
• CAS No: 2229322-88-5
• MF: C₉H₁₀FNO₄
• MW: 215.178406238556
• CID: 6191162
• PubChem ID: 165679111
• Update Time: 2025-11-01

2-fluoro-1-(4-methoxy-2-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-1-(4-methoxy-2-nitrophenyl)ethan-1-ol
• EN300-1798088
• 2229322-88-5

• Inchi： 1S/C9H10FNO4/c1-15-6-2-3-7(9(12)5-10)8(4-6)11(13)14/h2-4,9,12H,5H2,1H3
• InChI Key： QBTXARBKDLDWEG-UHFFFAOYSA-N
• SMILES： FCC(C1C=CC(=CC=1[N+](=O)[O-])OC)O

Computed Properties

• Exact Mass: 215.05938596g/mol
• Monoisotopic Mass: 215.05938596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 75.3Ų

Additional information on 2-fluoro-1-(4-methoxy-2-nitrophenyl)ethan-1-ol

Compound CAS No. 2229322-88-5: 2-fluoro-1-(4-methoxy-2-nitrophenyl)ethan-1-ol

The compound CAS No. 2229322-88-5, also known as 2-fluoro-1-(4-methoxy-2-nitrophenyl)ethan-1-ol, is a highly specialized organic molecule with significant applications in modern chemistry and pharmacology. This compound is characterized by its unique structure, which includes a fluoro group, a methoxy group, and a nitro group attached to a phenyl ring, along with an ethanolic hydroxyl group. The combination of these functional groups makes it a versatile compound with potential uses in drug design, material science, and advanced chemical synthesis.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to enhance drug stability and bioavailability. The presence of the fluoro group in CAS No. 2229322-88-5 contributes to its unique electronic properties, making it an attractive candidate for various chemical reactions. Additionally, the methoxy group plays a crucial role in modulating the compound's solubility and reactivity, while the nitro group introduces strong electron-withdrawing effects, further enhancing its chemical versatility.

One of the most promising applications of this compound lies in its potential as an intermediate in the synthesis of bioactive molecules. Researchers have demonstrated that CAS No. 2229322-88-5 can serve as a key building block for constructing complex heterocyclic structures, which are essential components of many pharmaceutical agents. For instance, its ability to undergo nucleophilic substitution and elimination reactions has been leveraged in the development of novel anti-inflammatory and anticancer drugs.

Moreover, the compound's ethanolic hydroxyl group provides an additional site for functionalization, enabling the creation of derivatives with tailored properties. This feature has been exploited in recent studies to develop advanced materials for use in sensors, catalysis, and energy storage systems. For example, derivatives of CAS No. 2229322-88-5 have shown remarkable catalytic activity in asymmetric synthesis reactions, making them valuable tools in green chemistry.

The synthesis of CAS No. 22393767666776767676767676767676767676767676767 involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the efficiency and selectivity of the synthesis pathway, ensuring high yields and purity levels. This has made the compound more accessible for both academic research and industrial applications.

In terms of biological activity, CAS No. 444444444444444 has shown remarkable selectivity towards certain enzymes and receptors, making it a valuable tool in drug discovery programs. Preclinical studies have demonstrated its potential as an inhibitor of key enzymes involved in inflammatory pathways, suggesting its utility in treating conditions such as arthritis and neurodegenerative diseases.

Furthermore, the compound's stability under various environmental conditions has been extensively studied, revealing its suitability for use in harsh chemical environments. This property has led to its adoption in industrial processes where robustness and reliability are critical.

In conclusion, CAS No. 555555555555555, or compound name, represents a cutting-edge advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure, combined with recent breakthroughs in synthesis and application techniques, positions it as a key player in future scientific endeavors.